3,17beta-Di(tetrahydropyranyloxy)-6-keto-estra-1,3,5(10)-triene
3,17beta-Di(tetrahydropyranyloxy)-6-keto-estra-1,3,5(10)-triene
Brand Name:
Vulcanchem
CAS No.:
53573-82-3
VCID:
VC21152224
InChI:
InChI=1S/C28H38O5/c1-28-13-12-20-19-9-8-18(32-26-6-2-4-14-30-26)16-22(19)24(29)17-21(20)23(28)10-11-25(28)33-27-7-3-5-15-31-27/h8-9,16,20-21,23,25-27H,2-7,10-15,17H2,1H3/t20-,21-,23+,25+,26?,27?,28+/m1/s1
SMILES:
CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC6CCCCO6
Molecular Formula:
C28H38O5
Molecular Weight:
454.6 g/mol
3,17beta-Di(tetrahydropyranyloxy)-6-keto-estra-1,3,5(10)-triene
CAS No.: 53573-82-3
Cat. No.: VC21152224
Molecular Formula: C28H38O5
Molecular Weight: 454.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 53573-82-3 |
|---|---|
| Molecular Formula | C28H38O5 |
| Molecular Weight | 454.6 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-13-methyl-3,17-bis(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C28H38O5/c1-28-13-12-20-19-9-8-18(32-26-6-2-4-14-30-26)16-22(19)24(29)17-21(20)23(28)10-11-25(28)33-27-7-3-5-15-31-27/h8-9,16,20-21,23,25-27H,2-7,10-15,17H2,1H3/t20-,21-,23+,25+,26?,27?,28+/m1/s1 |
| Standard InChI Key | TZVFNUBGWDFYRL-XIOQBIFOSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC6CCCCO6 |
| SMILES | CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC6CCCCO6 |
| Canonical SMILES | CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC6CCCCO6 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator